Cas no 117338-43-9 (2,6-Difluorocinnamaldehyde)

• Product Name: 2,6-Difluorocinnamaldehyde
• CAS No: 117338-43-9
• MF: C₉H₆F₂O
• MW: 168.140149593353
• MDL: MFCD07782064
• CID: 1056275
• PubChem ID: 15606586
• Update Time: 2025-10-23

2,6-Difluorocinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluorophenyl)acrylaldehyde
• (E)-3-(2,6-difluorophenyl)prop-2-enal
• 2,6-Difluorocinnamaldehyde
• 3-(2,6-Difluorophenyl)
• 2,6-DIFLUOROCINNAMIC ALDEHYDE
• PubChem18776
• 5357AJ
• FCH857405
• FCH4725412
• 2,6-Difluorocinnamic aldehyde, AldrichCPR
• (E)-3-(2,6-Difluorophenyl)acrylaldehyde
• AX8174035
• (2E)-3-(2,6-Difluorophenyl)prop-2-enal
• AB1000961
• SCHEMBL1399123
• DTXSID80575645
• MFCD07782064
• 1431732-14-7
• AKOS006284929
• AS-62165
• 2-Propenal, 3-(2,6-difluorophenyl)-
• EN300-1246755
• CS-0356686
• AS-31524
• A893387
• 2 pound not6-Difluorocinnamaldehyde
• 117338-43-9
• CS-0188031
• 3-(2,6-DIFLUOROPHENYL)PROP-2-ENAL
• A11927

• MDL： MFCD07782064
• Inchi： 1S/C9H6F2O/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-6H/b3-2+
• InChI Key： ABQCTYYKKNJKPK-NSCUHMNNSA-N
• SMILES： FC1C=CC=C(C=1/C=C/C=O)F

Computed Properties

• Exact Mass: 168.03900
• Monoisotopic Mass: 168.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2

Experimental Properties

• Flash Point: 89.633℃
• PSA: 17.07000
• LogP: 2.17690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 2,6-Difluorocinnamaldehyde

Recent Advances in the Study of 2,6-Difluorocinnamaldehyde (CAS: 117338-43-9) in Chemical Biology and Pharmaceutical Research

2,6-Difluorocinnamaldehyde (CAS: 117338-43-9) is a fluorinated cinnamaldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of two fluorine atoms at the 2 and 6 positions of the phenyl ring, exhibits unique chemical and biological properties that make it a valuable building block for drug discovery and development. Recent studies have explored its potential as a precursor for the synthesis of bioactive molecules, including antimicrobial, anticancer, and anti-inflammatory agents.

One of the key areas of research involving 2,6-Difluorocinnamaldehyde is its role in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of fluorinated quinazoline derivatives, which showed potent inhibitory activity against epidermal growth factor receptor (EGFR) tyrosine kinase. The study highlighted the importance of the fluorine atoms in enhancing the binding affinity and metabolic stability of the resulting compounds. These findings underscore the potential of 2,6-Difluorocinnamaldehyde as a key intermediate in the development of targeted cancer therapies.

In addition to its applications in oncology, 2,6-Difluorocinnamaldehyde has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article reported the synthesis of a series of Schiff base derivatives using this compound as a starting material. The derivatives exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The researchers attributed the enhanced activity to the electron-withdrawing effects of the fluorine atoms, which improved the compounds' ability to penetrate bacterial cell membranes.

Another notable advancement is the use of 2,6-Difluorocinnamaldehyde in the development of anti-inflammatory agents. A 2024 study in the European Journal of Medicinal Chemistry described the synthesis of novel fluorinated chalcone derivatives, which demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. The study also revealed that the fluorinated derivatives exhibited improved pharmacokinetic profiles compared to their non-fluorinated counterparts, suggesting that 2,6-Difluorocinnamaldehyde could play a pivotal role in the design of next-generation anti-inflammatory drugs.

Beyond its biological applications, 2,6-Difluorocinnamaldehyde has also been explored in materials science. A recent ACS Applied Materials & Interfaces publication highlighted its use as a crosslinking agent in the fabrication of fluorinated polymer networks. These networks displayed enhanced thermal stability and mechanical properties, making them suitable for applications in high-performance coatings and biomedical devices. The study emphasized the compound's ability to introduce fluorine atoms into polymer matrices, thereby improving their overall performance.

In conclusion, 2,6-Difluorocinnamaldehyde (CAS: 117338-43-9) continues to be a compound of great interest in multiple scientific disciplines. Its unique chemical properties, coupled with its versatility as a synthetic intermediate, make it a valuable tool for researchers in chemical biology, pharmaceutical development, and materials science. Future studies are expected to further explore its potential, particularly in the context of drug discovery and advanced material design. As the field progresses, the integration of computational modeling and high-throughput screening techniques may unlock new opportunities for leveraging this compound in innovative ways.